BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Asapiprant

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Asapiprant

Cat. No.: B605618

Essential Safety and Handling Guide for
Asapiprant

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for Asapiprant, a potent
and selective DP1 receptor antagonist used in laboratory research. Adherence to these

procedures is essential to ensure a safe laboratory environment and the integrity of your
research.

l. Personal Protective Equipment (PPE) and Safety
Precautions

While the Safety Data Sheet (SDS) from Cayman Chemical indicates that Asapiprant is not
classified as hazardous according to the Globally Harmonized System (GHS), it is prudent to
follow standard laboratory safety protocols for handling chemical compounds.[1]

Core PPE Requirements:

» Gloves: Always wear impermeable and resistant gloves, such as nitrile gloves. The selection
of suitable gloves should be based on the specific laboratory conditions and duration of
handling.[1]
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o Eye Protection: Safety glasses or goggles should be worn to protect against accidental
splashes.

» Lab Coat: A standard laboratory coat should be worn to protect personal clothing.

General Hygiene and Safety Practices:

Follow the usual precautionary measures for handling chemicals.[1]

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Il. Quantitative Data Summary

Asapiprant is a potent antagonist of the prostaglandin D2 receptor 1 (DP1). The following table
summarizes key quantitative data for this compound.

Parameter Value Source
CAS Number 932372-01-5 [1]
Molecular Formula C24H27N307S [2]
Molecular Weight 501.6 g/mol

Ki for DP1 Receptor 0.44 nM

Solubility in DMSO 10 mg/mL (19.94 mM)

Occupational Exposure Limits (OELS):

There are no established Occupational Exposure Limits for Asapiprant. It is recommended to
handle it in a well-ventilated area, and for procedures that may generate dust or aerosols, a
fume hood should be used.
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lll. Asapiprant Signaling Pathway

Asapiprant acts as an antagonist at the Prostaglandin D2 Receptor 1 (DP1), a G protein-
coupled receptor. Its mechanism of action involves blocking the downstream signaling cascade
initiated by the binding of its endogenous ligand, Prostaglandin D2 (PGD2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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